Cas no 1806056-17-6 (4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1806056-17-6
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4860640
• Update Time: 2025-06-08

4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-8-4(2-13)3-14-5(1-6(15)16)7(8)9(11)12/h3,9H,1H2,(H,15,16)
• InChI Key： CYUOGACXKPJVQT-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CN=C(CC(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.4
• Topological Polar Surface Area: 74

Additional information on 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid

Professional Introduction to 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic Acid (CAS No. 1806056-17-6)

4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid, with the CAS number 1806056-17-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a difluoromethyl moiety, makes this compound a versatile intermediate in synthetic chemistry and drug discovery.

The 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid structure is particularly intriguing due to its potential applications in the synthesis of novel therapeutic agents. The bromo group at the 4-position provides a reactive site for further functionalization, while the cyano group and difluoromethyl group introduce electronic and steric effects that can modulate the biological activity of the resulting molecules. These features make it an attractive building block for medicinal chemists seeking to develop new drugs with improved pharmacokinetic properties and reduced side effects.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The pyridine core is a common scaffold in many approved drugs, including antiviral, anticancer, and anti-inflammatory agents. The 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid compound has been explored in several research studies as a precursor for synthesizing potent inhibitors of enzymes and receptors involved in critical biological processes.

One notable area of research involves the use of this compound in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid, researchers have been able to design molecules that selectively inhibit specific kinases, thereby blocking abnormal cell growth and proliferation. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are overactive in many cancer types.

The cyano group in the 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid molecule can also be utilized to introduce additional functional groups through nucleophilic addition reactions. This versatility allows for the creation of diverse chemical libraries, enabling high-throughput screening for potential drug candidates. Furthermore, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

Another area where this compound has shown promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antibiotics with unique mechanisms of action. The structural features of 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid make it a suitable candidate for synthesizing compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that certain derivatives exhibit significant antibacterial activity against resistant strains of Gram-positive and Gram-negative bacteria.

The synthesis of 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of pyridine derivatives followed by cyanoation and introduction of the difluoromethyl group via metal-catalyzed cross-coupling reactions. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

In conclusion, 4-Bromo-5-cyano-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806056-17-6) is a multifunctional compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various disease pathways. As research continues to uncover new therapeutic opportunities, compounds like this will play an increasingly important role in the development of next-generation drugs.